Cas no 68228-04-6 (oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1))

oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1) structure
68228-04-6 structure
Product name:oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
CAS No:68228-04-6
MF:C40H75NO5
MW:650.027213335037
CID:1726154
PubChem ID:6437506

oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1) Chemical and Physical Properties

Names and Identifiers

    • oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
    • 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecen-1-yl)-4,4(5H)-oxazoledimethanol (1:1)
    • Oleic acid, 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol salt
    • 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol (1:1)
    • (9Z)-octadec-9-enoic acid - {2-[(8E)-heptadec-8-en-1-yl]-4,5-dihydro-1,3-oxazole-4,4-diyl}dimethanol (1:1)
    • [2-[(E)-heptadec-8-enyl]-4-(hydroxymethyl)-5H-1,3-oxazol-4-yl]methanol,(Z)-octadec-9-enoic acid
    • 68228-04-6
    • EINECS 269-399-9
    • Inchi: InChI=1S/C22H41NO3.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-23-22(18-24,19-25)20-26-21;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10,24-25H,2-8,11-20H2,1H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+;10-9-
    • InChI Key: KQBJECQPQZKRLQ-DGNUWDJVSA-N
    • SMILES: CCCCCCCCC=CCCCCCCCC1=NC(CO1)(CO)CO.CCCCCCCCC=CCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 649.56485
  • Monoisotopic Mass: 649.56452449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 32
  • Complexity: 622
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.35

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